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Compound of Interest

Compound Name: 2-Methylnaphtho[1,2-d]thiazole

Cat. No.: B1346592 Get Quote

This technical guide provides a comprehensive overview of the discovery, history, synthesis,

and physicochemical properties of 2-Methylnaphtho[1,2-d]thiazole. It is intended for

researchers, scientists, and drug development professionals interested in the chemistry and

potential applications of this heterocyclic compound.

Introduction and Historical Context
2-Methylnaphtho[1,2-d]thiazole is a fused heterocyclic system containing a naphthalene ring

and a 2-methylthiazole moiety. The synthesis of β-naphthothiazoles, including the 2-methyl

derivative, was first reported in the late 19th century. Early investigations into the reactions of

aminonaphthols with various reagents laid the groundwork for the synthesis of these complex

heterocyclic structures. The development of thiazole chemistry was significantly advanced by

the Hantzsch thiazole synthesis, and similar principles were applied to more complex systems

like naphthalene derivatives. While specific historical milestones for 2-Methylnaphtho[1,2-
d]thiazole are not extensively documented in modern literature, its structural motif has been of

interest for applications in dye chemistry and, more recently, in materials science and medicinal

chemistry due to the diverse biological activities of the broader thiazole class of compounds.

Physicochemical and Spectroscopic Data
The key physicochemical and spectroscopic properties of 2-Methylnaphtho[1,2-d]thiazole are

summarized in the table below for easy reference and comparison.
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Property Value Reference

IUPAC Name 2-methylnaphtho[1,2-d]thiazole

Synonyms

2-Methyl-β-naphthothiazole, 2-

Methylnaphtho[1,2-d]

[1]thiazole

CAS Number 2682-45-3

Molecular Formula C₁₂H₉NS

Molecular Weight 199.27 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 94-98 °C

Boiling Point 168 °C @ 5.5 mmHg

Purity ≥98% (GC)

InChI Key
OUXMJRMYZCEVKO-

UHFFFAOYSA-N

SMILES Cc1nc2c(ccc3ccccc23)s1

Synthesis and Characterization
While a specific, detailed modern experimental protocol for the synthesis of 2-
Methylnaphtho[1,2-d]thiazole is not readily available in the contemporary literature, a

plausible and effective method can be derived from the well-established synthesis of analogous

naphthoxazoles and the principles of thiazole synthesis. The following protocol describes a

likely synthetic route.

Experimental Protocol: Synthesis of 2-
Methylnaphtho[1,2-d]thiazole
This synthesis is based on the reaction of 1-amino-2-naphthalenethiol with an acetylating

agent, followed by cyclization.
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Materials:

1-amino-2-naphthalenethiol hydrochloride

Acetic anhydride

Pyridine (or another suitable base)

Ethanol

Hydrochloric acid

Sodium bicarbonate

Dichloromethane (or other suitable organic solvent)

Anhydrous sodium sulfate

Procedure:

Preparation of the Amide Intermediate: In a round-bottom flask, suspend 1-amino-2-

naphthalenethiol hydrochloride in a suitable solvent such as dichloromethane.

Cool the suspension in an ice bath and add pyridine to neutralize the hydrochloride and

liberate the free amine.

Slowly add acetic anhydride to the reaction mixture with continuous stirring.

Allow the reaction to warm to room temperature and stir for several hours until the starting

material is consumed (monitored by TLC).

Upon completion, quench the reaction with the addition of water.

Separate the organic layer, and wash it successively with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude N-(2-mercaptonaphthalen-1-yl)acetamide.
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Cyclization: The crude amide intermediate is then subjected to cyclization. This can be

achieved by heating the intermediate in a high-boiling point solvent, such as toluene or

xylene, often in the presence of a dehydrating agent or a catalyst like polyphosphoric acid.

The reaction mixture is heated at reflux for several hours until the cyclization is complete

(monitored by TLC).

Work-up and Purification: After cooling, the reaction mixture is poured into ice water, and the

resulting precipitate is collected by filtration.

The crude product is then purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 2-Methylnaphtho[1,2-d]thiazole.

Characterization
The identity and purity of the synthesized 2-Methylnaphtho[1,2-d]thiazole would be confirmed

using standard spectroscopic techniques:

¹H NMR: To confirm the presence of the aromatic protons on the naphthalene ring and the

methyl group protons.

¹³C NMR: To identify the carbon atoms of the naphthalene and thiazole rings, as well as the

methyl group.

FT-IR: To detect the characteristic vibrational frequencies of the C=N bond in the thiazole

ring and the aromatic C-H bonds.

Mass Spectrometry: To confirm the molecular weight of the compound.

Synthesis Workflow Diagram

1-Amino-2-naphthalenethiol

Acylation

Acetic Anhydride

N-(2-mercaptonaphthalen-1-yl)acetamide Cyclization (Heat) 2-Methylnaphtho[1,2-d]thiazole Purification Pure Product
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Click to download full resolution via product page

Plausible synthesis workflow for 2-Methylnaphtho[1,2-d]thiazole.

Biological Activity and Potential Applications
While specific biological studies on 2-Methylnaphtho[1,2-d]thiazole are limited in the publicly

available literature, the broader class of thiazole and naphthothiazole derivatives has been

extensively investigated for various pharmacological activities. These compounds are known to

exhibit a wide range of effects, including anticancer, antimicrobial, and anti-inflammatory

properties.

The applications of 2-Methylnaphtho[1,2-d]thiazole and its derivatives are found in several

fields:

Pharmaceuticals: The core structure is a valuable scaffold in drug discovery for developing

new therapeutic agents.

Dyes and Pigments: The fused aromatic system can impart color, making it useful in the

synthesis of dyes.

Organic Electronics: The compound has potential applications in the development of organic

semiconductors for devices like OLEDs.

Material Science: It can be incorporated into polymers and coatings to enhance their thermal

and chemical stability.

Given the known anticancer activities of similar naphthothiazole compounds, which have been

reported to act as tubulin polymerization inhibitors or DNA intercalators, a hypothetical

signaling pathway for the potential anticancer effects of 2-Methylnaphtho[1,2-d]thiazole is

presented below. It is crucial to note that this pathway is speculative and requires experimental

validation for this specific compound.

Hypothetical Anticancer Signaling Pathway
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Hypothetical signaling pathway for anticancer activity.
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Conclusion
2-Methylnaphtho[1,2-d]thiazole is a heterocyclic compound with a rich chemical history and

significant potential for future applications. While its discovery dates back to the late 19th

century, modern research continues to explore its utility in materials science and medicinal

chemistry. The synthetic route is well-established in principle, and its physicochemical

properties are well-characterized. Further investigation into the specific biological mechanisms

of action of this compound is warranted to fully realize its therapeutic potential. This guide

provides a solid foundation for researchers and professionals looking to work with and innovate

upon this versatile chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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